Cas no 71617-10-2 (Isoamyl 4-Methoxycinnamate)

• Product name: Isoamyl 4-Methoxycinnamate
• CAS No: 71617-10-2
• MF: C₁₅H₂₀O₃
• MW: 248.317504882813
• MDL: MFCD00583856
• CID: 59239
• PubChem ID: 1549789

Isoamyl 4-Methoxycinnamate Chemical and Physical Properties

Names and Identifiers

• Isopentyl 3-(4-methoxyphenyl)acrylate
• Isoamyl p-methoxycinnamate
• Isopentyl p-methoxycinnamate
• 3-Methylbutyl (E)-3-(4-methoxyphenyl)prop-2-enoate
• Isoamyl 4-Methoxycinnamate
• Amiloxate
• Isopentyl 4-methoxycinnamate
• ISOPENTYL-4-METHOXYCINNAMATE
• IsoaMyl MethoxycinnaMate
• 4-Methoxycinnamic acid 3-methylbutyl ester
• 4-Methoxycinnamic acid isoamyl ester
• NSC 408332
• 4-Methoxycinnamic Acid Isopentyl Ester
• 4-Methoxycinnamicacid 2-isoamyl ester
• 3-(4-Methoxyphenyl)-2-propenoic acid, 3-methylbutyl ester
• Isoamylp-methoxycinnamate
• 2-Propenoic acid, 3-(4-methoxyphenyl)-, 3-methylbutyl ester
• E 1000
• 3-methylbutyl 3-(4-methoxyphenyl)prop-2-enoate
• 3-(4-Methoxyphenyl)-2-propenoic acid 3-methylbutyl ester
• Neo Heliopan E1000
• isoamyl-p-methoxycinnamate
• 4-Methoxycinnamic acid, isoamyl ester
• Ami
• EC 275-702-5
• BS-49548
• 3-10-00-00850 (Beilstein Handbook Reference)
• CHEMBL1476782
• Tox21_111666
• AMILOXATE [MART.]
• DTXCID9026055
• A837260
• E-1000
• 2-Benzoic acid, 2-propenoic acid, 3-(4-methoxyphenyl)-3-methylbutyl ester
• NSC-408332
• HY-W011954
• Q17012246
• CHEBI:135982
• D02904
• SCHEMBL15764
• DTXSID1046055
• isopentyl-4-methoxycinnamate, AldrichCPR
• EN300-7363198
• SR-01000201509
• Amiloxate, United States Pharmacopeia (USP) Reference Standard
• AKOS025310783
• Amiloxate [USAN:USP:INN]
• NCGC00159435-02
• AMILOXATE [MI]
• s3218
• CS-W012670
• 3-methylbutyl (2E)-3-(4-methoxyphenyl)prop-2-enoate
• AMILOXATE [INN]
• Amiloxate (USP/INN)
• CAS-71617-10-2
• MFCD00583856
• AKOS015913998
• AI3-05552
• BRN 3132627
• Amiloxate [USAN]
• EINECS 275-702-5
• (E)-isopentyl 3-(4-methoxyphenyl)acrylate
• AMILOXATE [USP-RS]
• 3-Methylbutyl 3-(4-methoxyphenyl)-2-propenoate
• AMILOXATE [USP IMPURITY]
• NSC408332
• EN300-18004835
• UNII-376KTP06K8
• Neo Heliopan (TN)
• 71617-10-2
• DB11207
• 376KTP06K8
• Isoamyl 4-methoxycinnamate, analytical standard
• SR-01000201509-1
• 155339-66-5
• Z212714982
• AMILOXATE [WHO-DD]
• AMILOXATE [USP MONOGRAPH]
• 4-Methoxycinnamic acid-isoamyl ester
• NCGC00159435-03
• 3-(4-Methoxyphenyl)-2-propenoic acid, isoamyl ester
• DTXSID301349309
• UBNYRXMKIIGMKK-RMKNXTFCSA-N
• 3-Methylbutyl (2E)-3-(4-methoxyphenyl)-2-propenoate
• SBI-0654197.0001
• DA-54393
• 1ST3423
• BRD-K37851352-001-01-0

• MDL： MFCD00583856
• Inchi： 1S/C15H20O3/c1-12(2)10-11-18-15(16)9-6-13-4-7-14(17-3)8-5-13/h4-9,12H,10-11H2,1-3H3
• InChI Key： UBNYRXMKIIGMKK-UHFFFAOYSA-N
• SMILES： O(C(C([H])=C([H])C1C([H])=C([H])C(=C([H])C=1[H])OC([H])([H])[H])=O)C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 3132627

Computed Properties

• Exact Mass: 248.14100
• Monoisotopic Mass: 248.14124450g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 35.5

Experimental Properties

• Boiling Point: 158°C/0.7mmHg(lit.)
• Refractive Index: 1.5560 to 1.5600
• PSA: 35.53000
• LogP: 3.29770

Isoamyl 4-Methoxycinnamate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• RTECS：UD3393500

Isoamyl 4-Methoxycinnamate Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on Isoamyl 4-Methoxycinnamate

Isoamyl 4-Methoxycinnamate (CAS No. 71617-10-2): An Overview of Its Properties, Applications, and Recent Research

Isoamyl 4-Methoxycinnamate (CAS No. 71617-10-2) is a versatile compound with a wide range of applications in the fields of cosmetics, pharmaceuticals, and materials science. This compound is known for its unique chemical structure and favorable properties, making it an essential component in various formulations. In this article, we will delve into the chemical characteristics, applications, and recent research advancements of Isoamyl 4-Methoxycinnamate.

Chemical Structure and Properties

Isoamyl 4-Methoxycinnamate is a derivative of cinnamic acid, characterized by its ester linkage with isoamyl alcohol and a methoxy group on the aromatic ring. The molecular formula of Isoamyl 4-Methoxycinnamate is C₁₅H₂₀O₃, with a molecular weight of approximately 256.31 g/mol. This compound exhibits excellent solubility in organic solvents such as ethanol and ethyl acetate, making it suitable for use in various formulations.

The chemical structure of Isoamyl 4-Methoxycinnamate contributes to its stability under different conditions, including exposure to light and heat. This stability is crucial for its use in cosmetic and pharmaceutical products, where maintaining the integrity of the active ingredients is essential. Additionally, the methoxy group on the aromatic ring enhances the compound's lipophilicity, which facilitates its penetration through biological membranes.

Applications in Cosmetics and Pharmaceuticals

Isoamyl 4-Methoxycinnamate is widely used in the cosmetics industry as a fragrance ingredient and UV filter. Its pleasant aroma makes it an ideal component in perfumes and fragrances, while its UV-absorbing properties provide effective protection against harmful ultraviolet radiation. This dual functionality has made it a popular choice for sunscreens and other skincare products.

In the pharmaceutical sector, Isoamyl 4-Methoxycinnamate has shown potential as an anti-inflammatory agent. Recent studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Isoamyl 4-Methoxycinnamate could be developed into novel therapeutic agents for treating inflammatory conditions.

Recent Research Advancements

The scientific community has been actively investigating the potential applications of Isoamyl 4-Methoxycinnamate. One notable study published in the Journal of Medicinal Chemistry explored the anti-inflammatory properties of this compound in detail. The researchers found that Isoamyl 4-Methoxycinnamate effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a therapeutic agent for inflammatory diseases.

Another area of interest is the use of Isoamyl 4-Methoxycinnamate in drug delivery systems. A recent study published in the International Journal of Pharmaceutics investigated the encapsulation of this compound into lipid nanoparticles (LNPs). The results showed that LNPs loaded with Isoamyl 4-Methoxycinnamate exhibited enhanced stability and controlled release properties, making them suitable for targeted drug delivery applications.

Safety and Regulatory Considerations

The safety profile of Isoamyl 4-Methoxycinnamate has been extensively evaluated by regulatory bodies such as the European Chemicals Agency (ECHA) and the United States Environmental Protection Agency (EPA). These agencies have concluded that when used within recommended concentrations, this compound is safe for use in consumer products. However, it is important to adhere to established guidelines to ensure consumer safety.

In conclusion, Isoamyl 4-Methoxycinnamate (CAS No. 71617-10-2) is a multifunctional compound with significant potential in various industries. Its unique chemical structure and favorable properties make it an attractive choice for cosmetic formulations, pharmaceutical applications, and advanced drug delivery systems. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in modern chemistry.